Cas no 1261898-97-8 (3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid
• CAS No: 1261898-97-8
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18322494
• CID: 2762124
• PubChem ID: 53228313
• Update Time: 2025-11-06

3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95%
• 3-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-5-HYDROXYBENZOIC ACID
• 1261898-97-8
• 4'-Fluoro-5-hydroxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID50691846
• MFCD18322494
• 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid

• MDL： MFCD18322494
• Inchi： 1S/C14H8F4O3/c15-12-2-1-7(6-11(12)14(16,17)18)8-3-9(13(20)21)5-10(19)4-8/h1-6,19H,(H,20,21)
• InChI Key： BYEUUNNFCDYEAN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 300.04095676Da
• Monoisotopic Mass: 300.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid

Comprehensive Overview of 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid (CAS No. 1261898-97-8)

3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid (CAS No. 1261898-97-8) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the 4-fluoro-3-trifluoromethylphenyl and 5-hydroxybenzoic acid moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and receptor binding, particularly in the context of inflammation and metabolic disorders.

The compound's CAS No. 1261898-97-8 is frequently searched in scientific databases, reflecting its growing importance in drug discovery. Recent studies highlight its utility in designing selective kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, the demand for structurally diverse building blocks like 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid has surged, as they enable the fine-tuning of drug properties such as solubility and metabolic stability.

From a synthetic chemistry perspective, the trifluoromethyl group in this compound enhances lipophilicity, a critical factor in optimizing drug membrane permeability. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to improve pharmacokinetic profiles. The hydroxybenzoic acid segment further contributes to hydrogen bonding interactions, making it a versatile scaffold for fragment-based drug design.

Environmental and regulatory considerations are also driving interest in CAS 1261898-97-8. As sustainability becomes a key focus in chemical manufacturing, researchers are exploring greener synthetic routes for fluorinated compounds like this one. Questions about its biodegradability and eco-toxicity frequently appear in academic forums, underscoring the need for comprehensive lifecycle assessments.

In material science, derivatives of 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid have shown promise in liquid crystal formulations, where the fluoroaromatic core improves thermal stability. This dual applicability in pharmaceuticals and advanced materials makes it a compelling subject for interdisciplinary research, often searched alongside terms like "fluorinated LC materials" or "aromatic carboxylic acid applications".

Analytical challenges associated with this compound, such as HPLC method development for its quantification, are another area of active discussion. Laboratories frequently seek protocols for separating it from complex matrices, reflecting practical industrial needs. The presence of both hydrophilic (hydroxy) and lipophilic (trifluoromethyl) groups creates unique chromatographic behaviors that intrigue separation scientists.

Patent landscapes reveal increasing claims involving 1261898-97-8, particularly in combination with biologics for targeted therapies. This trend mirrors broader industry shifts toward hybrid small-molecule/biologic treatments, where compounds with precise fluorine positioning play pivotal roles in enhancing binding specificity while minimizing off-target effects.

Emerging computational chemistry approaches, including quantum mechanical modeling of its conformational preferences, are shedding new light on structure-activity relationships. Such studies often appear in searches related to "DFT calculations for fluorophenols", demonstrating how fundamental research intersects with applied science for this molecule.

The compound's stability under various pH conditions is another frequently queried aspect, especially for formulation scientists working on oral dosage forms. Its acid-base properties, dictated by the carboxylic acid and phenolic hydroxyl groups, present both challenges and opportunities in drug delivery system design.

As regulatory agencies worldwide emphasize genotoxic impurity control, the synthetic pathways to produce 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid are being scrutinized for potential mutagenic byproducts. This has led to revised manufacturing guidelines that appear in current Good Manufacturing Practice (cGMP) documentation searches.

In summary, CAS 1261898-97-8 represents a multifaceted compound whose importance spans drug development, materials engineering, and environmental chemistry. Its structural complexity continues to inspire innovative applications while posing interesting scientific questions that resonate across multiple research domains.